Triosephosphate isomerase 1 (23-37)

• sequence: GELIGTLNAAKVPAD
• source: Homo sapiens (human)
• synonym: Triosephosphate isomerase 1 (23-37)

Description

Triosephosphate isomerase

Scientific Research Applications

Moonlighting Functions

Triosephosphate isomerase exhibits various non-catalytic functions. It is involved in the regulation of cell cycles, functions as an auto-antigen and immune response evader, contributes to virulence in some organisms, and acts as an allergen in seafood. It also plays a role in cryopreservation of semen, Alzheimer's disease development, and neurodegenerative alterations in triosephosphate isomerase deficiency cases (Rodríguez-Bolaños & Pérez-Montfort, 2019).

Disease Association

Triosephosphate isomerase deficiency, an autosomal recessive disorder, is characterized by hemolytic anemia, neurodegeneration, and recurrent infections. It is one of the most severe glycolytic enzyme defects linked to progressive neurologic dysfunction. Various gene mutations have been identified, including the rare Val231Met mutation (Serdaroğlu et al., 2011).

Biochemical Properties

The enzyme catalyzes the reversible transformation of D-glyceralydehyde-3-phosphate and dihydroxyacetone phosphate. Studies have examined its properties in different organisms, including peas, demonstrating its presence and activity in plant extracts (Turner et al., 1965).

Structural Dynamics

Triosephosphate isomerase's loop region demonstrates significant motion upon substrate binding, acting like a "lid" over the active site. This movement is crucial for enzyme reactivity and is influenced by conserved residues (Joseph et al., 1990).

Evolutionary Aspects

Comparative studies on triosephosphate isomerases across different species and tissues suggest genetic origins for its enzymatic multiplicity, potentially due to gene duplication in primitive invertebrates (Snapka et al., 1974).

Enzyme Catalysis Mechanism

Detailed studies have been conducted on the hydrophobic clamp in triosephosphate isomerase's catalysis, elucidating its role in substrate deprotonation and active site architecture (Kulkarni et al., 2017).

Genetic Studies

Research has focused on the functional gene and processed pseudogenes of human triosephosphate isomerase, providing insights into its gene family and evolutionary history (Brown et al., 1985).